3-(3-chlorophenyl)-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)propanamide

• IUPAC Name: 3-(3-chlorophenyl)-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)propanamide
• InChI: InChI=1S/C19H18ClNO2S/c20-17-4-1-3-15(11-17)6-7-19(22)21(12-16-8-10-24-14-16)13-18-5-2-9-23-18/h1-5,8-11,14H,6-7,12-13H2
• InChI Key: FHNYWBYZLDCTTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CCC(=O)N(CC2=CSC=C2)CC3=CC=CO3
• Molecular Formula: C19H18ClNO2S
• Molecular Weight: 359.9 g/mol

Description

3-(3-chlorophenyl)-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)propanamide, also known as CPFTP, is a chemical compound that has been synthesized and studied for its potential applications in scientific research.

Scientific Research Applications

Organosilicon Synthesis Applications

A study by Lebedev et al. (2006) explores the synthesis of isocyanates involving furan and thiophene, demonstrating a methodology that could potentially apply to compounds like 3-(3-chlorophenyl)-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)propanamide for the development of organosilicon compounds. This process includes silylation of starting amines followed by phosgenation, highlighting the compound's utility in creating new materials or chemicals with specific properties (Lebedev et al., 2006).

Crystal Structure Analysis

Research by Bats et al. (2001) on benzenesulfonamide crystal structures involving chlorophenyl and furan components emphasizes the role of intermolecular interactions in determining crystal packing. This study illustrates the importance of such compounds in understanding molecular structures, which can have implications for material science and drug design (Bats et al., 2001).

Heterocyclic Chemistry and Synthetic Applications

Wenkert et al. (1984) discuss the synthesis of conjugated dienes from aromatic, five-membered heterocycles, including furan and thiophene. This research suggests potential applications in synthesizing complex organic molecules, offering insights into the versatility of compounds like this compound in organic chemistry and synthesis (Wenkert et al., 1984).

Antimicrobial and Biological Activities

A study by Arora et al. (2013) explores the synthesis and antimicrobial activity of thiophene derivatives, highlighting the biological relevance of such compounds. Although the specific compound is not directly mentioned, this research indicates the potential antimicrobial properties of related compounds, emphasizing the importance of structural moieties like furan and thiophene in developing new antimicrobial agents (Arora et al., 2013).